N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
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Description
N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C14H15N3O2S2 and its molecular weight is 321.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to N-(4-methylthiazol-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide have shown significant antimicrobial activity. For example, derivatives of N-phenylisonicotinamide exhibited potent activity against various microorganisms, including gram-positive and gram-negative bacteria, as well as fungi. This suggests that the chemical structure of interest could potentially be explored for its antimicrobial properties (Mishra et al., 2010).
Anticonvulsant Agents
N-substituted-3-chloro-2-azetidinone derivatives, related to the target compound, were synthesized and tested for their anticonvulsant activity. Among these, certain derivatives showed excellent activity without neurotoxicity, suggesting that modifications to the N-(4-methylthiazol-2-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide structure could yield potent anticonvulsant agents (Hasan et al., 2011).
Corrosion Inhibition
Research on isonicotinamide derivatives has shown promising results in the field of corrosion inhibition. Studies on mild steel in acidic media demonstrated that such compounds effectively inhibit corrosion, with adsorption characteristics that suggest potential for industrial application in protecting metals against corrosion (Yadav et al., 2015).
Fluorescence Emissions
Certain positional isomers of N-(methylthiazol-2-yl)nitrobenzamide, which share structural motifs with the compound , have unique fluorescence emissions that are selectively reduced upon interaction with specific metal ions. This property could be exploited in the development of fluorescent probes or sensors for detecting metal ions in various contexts (Phukan et al., 2015).
Properties
IUPAC Name |
N-(4-methyl-1,3-thiazol-2-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H15N3O2S2/c1-9-7-21-14(16-9)17-13(18)10-2-4-15-12(6-10)19-11-3-5-20-8-11/h2,4,6-7,11H,3,5,8H2,1H3,(H,16,17,18) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWNCTKFPYYKESZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC(=NC=C2)OC3CCSC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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